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Initial investigations into "SAE-14 in vivo imaging techniques" have revealed a likely

misinterpretation of the term "SAE-14." Extensive searches have not identified any biological

molecule, cell line, or experimental model designated as "SAE-14" within the context of

biomedical research and in vivo imaging. Instead, the overwhelming majority of references

point to "SAE" as the Society of Automotive Engineers.

The designation "SAE 14" is primarily associated with standards for materials and engineering

components, particularly in the field of hydraulics.[1][2][3][4][5] These standards, such as SAE

J514, define specifications for items like hydraulic tube fittings. The Society of Automotive

Engineers (SAE International) is a professional organization that develops standards for

various mobility industries, including aerospace and ground vehicles.[6][7] Their publications

and research reports focus on advancements in these engineering fields.[6][8]

In contrast, the field of in vivo imaging encompasses a range of sophisticated techniques used

to visualize biological processes within living organisms. These methods are crucial for

preclinical and clinical research, enabling the non-invasive study of anatomy, physiology, and

molecular events. Key in vivo imaging modalities include:

Magnetic Resonance Imaging (MRI): Provides high-resolution anatomical images and can

be adapted for functional and molecular imaging.[9][10]

Positron Emission Tomography (PET): A highly sensitive technique for imaging metabolic

processes and molecular targets using radiotracers.[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b10831564?utm_src=pdf-interest
https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://www.totalmateria.com/en-us/material/3026860
https://www.strongflex.com/what-are-sae-fittings/
https://hydraulicvalves.tech/sae-stand-for-in-hydraulic-fitting/
https://www.njadapter.com/what-does-sae-stand-for-in-hydraulic-fittings.html
https://nordictec-store.com/blog/post/everything-you-need-to-know-about-sae-threads
https://www.sae.org/publications/journals/22
https://www.sae.org/
https://www.sae.org/publications/journals/22
https://www.sae.org/publications/edge-research-reports
https://pubmed.ncbi.nlm.nih.gov/28076937/
https://pubmed.ncbi.nlm.nih.gov/28948893/
https://pubmed.ncbi.nlm.nih.gov/28948893/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Single Photon Emission Computed Tomography (SPECT): Similar to PET, this nuclear

imaging technique provides functional information.[10]

Computed Tomography (CT): Offers detailed anatomical information using X-rays.[10]

Optical Imaging: Includes bioluminescence and fluorescence imaging, which are widely used

in small animal research to track cells, genes, and molecular interactions.[10]

Ultrasound: A non-invasive technique that uses sound waves to create images of organs and

tissues.[10]

Given the clear and consistent definition of "SAE 14" in an engineering context and the

absence of any corresponding entity in the life sciences literature, it is highly probable that the

query "SAE-14 in vivo imaging techniques" is based on a misunderstanding.

Clarification Required:

To proceed with a relevant and accurate response, we kindly request the user to provide

clarification on the term "SAE-14." It is possible that:

"SAE-14" is an internal project name or a different abbreviation.

There may be a typographical error in the original query.

Once the correct designation for the biological target of interest is provided, a comprehensive

set of Application Notes and Protocols for relevant in vivo imaging techniques can be

developed. This would include detailed experimental methodologies, structured data tables,

and visualizations of pertinent biological pathways and experimental workflows as originally

requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28948893/
https://pubmed.ncbi.nlm.nih.gov/28948893/
https://pubmed.ncbi.nlm.nih.gov/28948893/
https://pubmed.ncbi.nlm.nih.gov/28948893/
https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://www.benchchem.com/product/b10831564?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. SAE 14 (SAE): Properties, Composition, and Best Uses | Total Materia [totalmateria.com]

2. strongflex.com [strongflex.com]

3. hydraulicvalves.tech [hydraulicvalves.tech]

4. What Does SAE Stand for in Hydraulic Fittings - NJ [njadapter.com]

5. nordictec-store.com [nordictec-store.com]

6. sae.org [sae.org]

7. sae.org [sae.org]

8. sae.org [sae.org]

9. In vivo imaging techniques: a new era for histochemical analysis - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. State of the art in vivo imaging techniques for laboratory animals - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unraveling "SAE-14": A Case of Mistaken Identity in In
Vivo Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831564#sae-14-in-vivo-imaging-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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